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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanethiol

Cat. No.: B094172

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling protocols for 2-
(Trimethylsilyl)ethanethiol. As a compound frequently utilized in organic synthesis and drug
development, a thorough understanding of its properties and associated hazards is paramount
for ensuring laboratory safety and experimental integrity. This document moves beyond a
simple checklist of precautions to offer a scientifically grounded rationale for each procedural
recommendation, fostering a culture of safety through comprehension.

Compound Profile and Applications

2-(Trimethylsilyl)ethanethiol, with the linear formula (CH3)3SICH2CH2SH, is a versatile
organosilicon thiol compound.[1] Its unique chemical structure makes it a valuable reagent in
various applications, including as an initiator in ring-opening polymerization and as a sulfur
source in the synthesis of thionucleosides.[1]
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Property Value

CAS Number 18143-30-1[1]

Molecular Formula C5H14SSi[2]

Molecular Weight 134.32 g/mol [2]

Appearance Liquid[3]

Density 0.839 g/mL at 25 °CJ3]

Boiling Point 144-146 °CJ3]

Flash Point 49 °C (120.2 °F) - closed cup[1]
Odor Strong, unpleasant stench[4][5]
Storage Temperature 2-8°C[3]

Hazard Identification and Risk Assessment

2-(Trimethylsilyl)ethanethiol is classified as a hazardous chemical and requires careful
handling. The primary hazards are associated with its flammability, irritant properties, and
potent odor.

GHS Hazard Classification

e Flammable liquids: Category 3

o Skin corrosion/irritation: Category 2[2][6]

e Serious eye damage/eye irritation: Category 2A[2][6]

» Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3[2][6]

The Globally Harmonized System (GHS) pictograms for this chemical are the flame and the
exclamation mark.[7]

Physical and Chemical Hazards
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Flammability: With a flash point of 49°C, 2-(Trimethylsilyl)ethanethiol is a flammable liquid.[1]
Its vapors can form explosive mixtures with air, and may travel to a source of ignition and flash
back.[8] Therefore, it is crucial to keep it away from heat, sparks, open flames, and other
ignition sources.

Reactivity: This compound is incompatible with strong oxidizing agents. Hazardous
decomposition products upon combustion include hydrogen sulfide and carbon oxides.

Health Hazards and Toxicological Information

While specific toxicological data for 2-(Trimethylsilyl)ethanethiol is limited, the primary health
concerns are irritation to the skin, eyes, and respiratory system.[2][6]

Inhalation: May cause respiratory irritation.[2][6] Exposure to high concentrations of thiols, in
general, can lead to headaches, nausea, and dizziness.[9][10]

Skin Contact: Causes skin irritation.[2][6] Prolonged or repeated contact should be avoided.

Eye Contact: Causes serious eye irritation.[2][6]

Ingestion: While data is not available, ingestion should be avoided.

The Olfactory Factor: Thiols are notorious for their potent and offensive odors, detectable by
the human nose at extremely low concentrations.[4] This odor, while not necessarily indicating
a toxic level of exposure, can cause nausea and headaches in some individuals and can lead
to widespread disruption if released from the laboratory.[4]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
appropriate PPE, is essential for minimizing exposure.

Hierarchy of Controls

The hierarchy of controls is a fundamental concept in occupational safety. For handling 2-
(Trimethylsilyl)ethanethiol, this can be visualized as follows:
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Caption: Hierarchy of controls for managing risks associated with 2-
(Trimethylsilyl)ethanethiol.

Engineering Controls

+ Fume Hood: All work with 2-(Trimethylsilyl)ethanethiol must be conducted in a certified
chemical fume hood to control vapors and the potent odor.[11][12]

« Ventilation: Ensure adequate ventilation, especially in confined areas. Use explosion-proof
electrical and ventilating equipment.[8]

* Bleach Traps and Baths: To neutralize the thiol odor, exhaust from reactions and rotary
evaporators should be passed through a bleach trap.[11] A bleach bath should also be
prepared for decontaminating glassware and equipment.[5][11]
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e Eyewash Stations and Safety Showers: These should be readily accessible in the immediate
work area.[13]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(Trimethylsilyl)ethanethiol:
o Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.
» Skin Protection:
o Gloves: Wear protective gloves (neoprene or nitrile rubber are suitable).[13]
o Protective Clothing: A lab coat or other protective clothing should be worn.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a
NIOSH/MSHA-approved respirator should be worn. For high airborne contaminant
concentrations, a positive-pressure supplied-air respirator may be necessary.

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is critical for preventing accidents and
ensuring the stability of the chemical.

Handling

e Grounding: All equipment used when handling the product must be grounded to prevent
static discharge.[14] Use only non-sparking tools.[13]

 Inert Atmosphere: For certain applications, handling under an inert atmosphere may be
necessary to prevent oxidation.[15]

e Odor Management:
o Inform colleagues in the vicinity when you will be working with thiols.[4]
o Keep containers tightly closed when not in use.

o Work with the smallest quantities necessary.[12]
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o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage

o Conditions: Store in a cool, dry, and well-ventilated place. The recommended storage
temperature is 2-8°C.[3]

o Container: Keep the container tightly closed and properly labeled.
e Incompatibilities: Store away from strong oxidizing agents.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First Aid Measures

o General Advice: In case of an accident or if you feel unwell, seek immediate medical
attention and show the safety data sheet to the doctor.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Continue rinsing.[16]

o Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing and wash it before reuse.

 Inhalation: Move the person to fresh air.[17] If breathing has stopped, give artificial
respiration.[14]

e Ingestion: Do not induce vomiting.[14] Clean the mouth with water and seek immediate
medical attention.[14]

Spill and Leak Procedures

The response to a spill will depend on its size and location.
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Assess Spill Size and Risk
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Caption: Workflow for responding to a 2-(Trimethylsilyl)ethanethiol spill.

Small Spills:

+ Remove all sources of ignition.
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» Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, silica
gel, or universal binder).

» Collect the material and place it in a suitable, closed container for disposal.
e Clean the area with a bleach solution to neutralize the odor.[5]

Large Spills:

o Evacuate personnel from the area.

» Remove all ignition sources.

» Contact your institution's Environmental Health and Safety (EHS) department immediately.[5]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[8] Water
mist may be used to cool closed containers.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Disposal Considerations
Proper disposal is essential to protect the environment.

» Waste Disposal: Disposal should be in accordance with all applicable regional, national, and
local laws and regulations. This material and its container must be disposed of as hazardous
waste.[18]

o Contaminated Packaging: Do not reuse the container.

o Decontamination: All glassware and equipment that has come into contact with 2-
(Trimethylsilyl)ethanethiol should be soaked in a bleach bath overnight to oxidize the thiol
before standard cleaning procedures.[11]

Conclusion
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2-(Trimethylsilyl)ethanethiol is a valuable chemical reagent, but its safe use demands a
comprehensive understanding of its hazards and the implementation of robust safety protocols.
By integrating the information in this guide into your laboratory's standard operating
procedures, you can mitigate the risks associated with this compound and maintain a safe
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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